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Compound of Interest

Compound Name: Sebaleic Acid-d19

Cat. No.: B12301230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated sebacic acid, with a comparative analysis against its non-deuterated counterpart.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development who utilize isotopically labeled compounds in their work.

Introduction
Sebacic acid, a naturally occurring dicarboxylic acid, and its deuterated analogues are of

significant interest in various scientific fields, including polymer chemistry and drug

development.[1][2] Deuteration, the substitution of hydrogen atoms with deuterium, can subtly

alter the physical and chemical properties of a molecule. These alterations are particularly

valuable in mechanistic studies, metabolic pathway elucidation, and for enhancing the

pharmacokinetic profiles of drug candidates. This guide focuses on the key physical

parameters of deuterated sebacic acid, providing quantitative data where available and

outlining the experimental protocols for their determination.

Physical and Chemical Properties
The physical properties of sebacic acid and its deuterated form are summarized below. It is

important to note that comprehensive data for fully deuterated sebacic acid (sebacic acid-d18)

is limited in publicly available literature. The data presented for the deuterated form is primarily

for sebacic acid-d16.
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Summary of Physical Properties
Property

Sebacic Acid (Non-
deuterated)

Sebacic Acid-d16

Molecular Formula C₁₀H₁₈O₄[3] C₁₀H₂D₁₆O₄

Molecular Weight 202.25 g/mol [3] ~218.35 g/mol [4]

Melting Point 133-137 °C 133-137 °C

Boiling Point 294.5 °C at 100 mmHg 294.5 °C

Density ~1.21 g/cm³ Data not readily available

Solubility in Water Slightly soluble Data not readily available

Solubility in Organic Solvents Soluble in ethanol and ether Data not readily available

Appearance White crystalline solid Solid

Isotopic Purity Not Applicable 98 atom % D

Experimental Protocols
This section details the methodologies for determining the key physical characteristics of

dicarboxylic acids like sebacic acid.

Melting Point Determination
The melting point of a compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of the crystalline sample is finely ground and packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 10-20 °C/min) until it is about 20 °C below the
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expected melting point. The heating rate is then reduced to 1-2 °C/min to allow for accurate

observation.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded as the melting point range. For a pure

compound, this range is typically narrow.

Solubility Determination
Understanding the solubility of a compound is crucial for its application in various formulations.

Methodology: Visual Method for Determining Solubility in Water and Organic Solvents

Preparation: A known volume (e.g., 1 mL) of the solvent (water, ethanol, ether, etc.) is placed

in a series of test tubes.

Procedure: A small, pre-weighed amount of the solid is added to each test tube. The tubes

are then agitated (e.g., by vortexing) for a set period at a controlled temperature.

Observation: The solubility is determined by visual inspection. If the solid completely

dissolves, it is considered soluble. If some solid remains, it is classified as partially soluble or

insoluble. This process can be done quantitatively by adding incremental amounts of the

solid until saturation is reached.

Synthesis and Metabolism
Synthesis of Deuterated Sebacic Acid
The synthesis of deuterated sebacic acid typically involves the use of deuterated starting

materials or deuterium gas in the presence of a catalyst. One common method for producing

sebacic acid is through the cleavage of ricinoleic acid derived from castor oil. To produce a

deuterated version, the synthesis would need to be adapted, for example, by using a

deuterated solvent or performing a hydrogen-deuterium exchange reaction on the final product

under appropriate conditions.

A general workflow for the synthesis and purification of deuterated sebacic acid is outlined

below.
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Caption: General workflow for the synthesis and purification of deuterated sebacic acid.

Metabolic Fate of Sebacic Acid
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Sebacic acid is a dicarboxylic acid that can be metabolized in the body. The use of deuterated

sebacic acid allows researchers to trace its metabolic fate using mass spectrometry.

Deuterated fatty acids are processed through the same metabolic pathways as their non-

deuterated counterparts, but the difference in mass allows for their detection and quantification.

A simplified representation of a general workflow for studying the metabolism of deuterated

fatty acids is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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